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Compound of Interest

Compound Name: IR-806

Cat. No.: B12066224

For researchers, scientists, and drug development professionals utilizing the near-infrared
cyanine dye IR-806, ensuring its proper disposal is a critical component of laboratory safety
and environmental responsibility. While specific disposal protocols for IR-806 are not
extensively published, its chemical nature as a water-soluble, halogenated organic compound
dictates a cautious and regulated approach to its waste management. Adherence to
institutional and local regulations is paramount. This guide provides essential procedural steps
based on established best practices for similar chemical waste streams.

Key Chemical and Safety Data

A thorough understanding of a substance's properties is the first step toward safe handling and
disposal. Below is a summary of available data for IR-806.
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Property Value Source
2-[2-[2-chloro-3-[2-[1,3-
dihydro-3,3-dimethyl-1-(4-
sulfobutyl)-2H-indol-2-ylidene]-

) ethylidene]-1-cyclopenten-1-

Chemical Name _ PubChem
yl]-ethenyl]-3,3-dimethyl-1-(4-
sulfobutyl)-3H-indolium
hydroxide, inner salt sodium
salt

Molecular Formula C37H44CIN2NaOeS:2 PubChem

Molecular Weight 735.3 g/mol PubChem

Form Solid Sigma-Aldrich

Solubility Water Soluble BOC Sciences

Hazard Classification

WGK 3 (highly hazardous for

water - Germany)

Sigma-Aldrich

Toxicity Data

Specific LD50 or LC50 data for
IR-806 is not readily available
in public databases. A
structurally similar compound
is noted to cause skin and
serious eye irritation, and may

cause respiratory irritation.

PubChem

Step-by-Step Disposal Protocol

The following procedures are based on general guidelines for the disposal of halogenated

organic laboratory waste. Always consult your institution's Environmental Health and Safety

(EHS) department for specific protocols.

1. Personal Protective Equipment (PPE):

e Wear standard laboratory PPE, including a lab coat, nitrile gloves, and chemical splash

goggles.
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2. Waste Segregation and Collection:
e Crucially, do not mix IR-806 waste with non-halogenated chemical waste.

» Designate a specific, compatible waste container for "Halogenated Organic Waste." This
container should be made of a material that will not react with the waste, typically a high-
density polyethylene (HDPE) or glass bottle with a secure screw cap.

e Collect all materials contaminated with IR-806, including:

[¢]

Unused or expired solid IR-806.

[e]

Solutions containing IR-806.

[e]

Contaminated consumables such as pipette tips, weigh boats, and gloves.

o

Rinsate from cleaning glassware that contained IR-806. Perform a "triple rinse" and collect
all rinsate as hazardous waste.

3. Waste Labeling:

o Immediately label the waste container with a "Hazardous Waste" tag as soon as the first
drop of waste is added.

e The label must clearly state:

[¢]

The words "Hazardous Waste."

[e]

The full chemical name: "IR-806" and its components if in a solution.

o

The approximate concentration and volume.

The date the waste was first added.

[¢]

[¢]

The primary hazard(s) (e.g., "Halogenated Organic,” "Irritant").
4. Storage:

o Keep the waste container tightly sealed at all times, except when adding waste.
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» Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory.

e The SAA should be in a well-ventilated area, away from heat sources, and in secondary
containment to prevent spills.

5. Disposal:

e Do not dispose of IR-806 down the drain. Its "highly hazardous for water" classification
indicates a significant environmental risk.

e Once the waste container is full, or if it has been in storage for a period defined by your
institution (often 90 days), arrange for its collection by your institution's EHS department or a
licensed hazardous waste disposal contractor.

Follow all institutional procedures for waste pickup requests.

Experimental Protocols

While no specific experimental protocols for the disposal of IR-806 were found, the principles of
handling halogenated organic waste are well-established in standard laboratory safety
protocols. The procedures outlined above are derived from these general best practices.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of IR-806
waste in a laboratory setting.
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IR-806 Disposal Workflow

Start: IR-806 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste halogenated?

Yes No

Step 2: Use Designated Use Separate 'Non-Halogenated'

'Halogenated Organic Waste' Container Waste Container

Step 3: Label Container with
'Hazardous Waste' Tag,
Contents, and Date

l

Step 4: Store Sealed Container
in Satellite Accumulation Area
with Secondary Containment

l

Can this be disposed of
down the drain?

NO: Prohibited

(Highly Hazardous to Water)

Step 5: Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of IR-806.
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By following these guidelines, laboratory professionals can ensure the safe and
environmentally responsible disposal of IR-806, fostering a culture of safety and building trust
in their operational practices.

 To cite this document: BenchChem. [Proper Disposal of IR-806: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12066224+#ir-806-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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